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Compound of Interest

Compound Name: Tert-butyl m-tolylcarbamate

Cat. No.: B172257 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents like tert-butyl m-tolylcarbamate are critical for ensuring

laboratory safety and environmental compliance. This guide provides detailed, step-by-step

procedures for the proper disposal of tert-butyl m-tolylcarbamate, addressing immediate

safety protocols and logistical considerations.

Hazard and Safety Information
While specific toxicity data for tert-butyl m-tolylcarbamate is not readily available, it should be

handled with the same precautions as other potentially hazardous carbamate compounds.

Carbamates as a class can have varying levels of toxicity, and it is crucial to minimize

exposure.

Key Safety Precautions:

Always handle the compound within a certified chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a laboratory coat.[1]

Avoid inhalation of dust or vapors.

Prevent contact with skin and eyes.
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Chemical and Physical Properties
A summary of the key properties for tert-butyl m-tolylcarbamate is provided in the table

below.

Property Value

Molecular Formula C₁₂H₁₇NO₂

Molecular Weight 207.27 g/mol

CAS Number 18437-67-7

Appearance Likely a solid, similar to other carbamates

Step-by-Step Disposal Protocol
The primary method for the disposal of tert-butyl m-tolylcarbamate is through a licensed

hazardous waste disposal service.[2][3] Do not dispose of this chemical down the drain or in

regular trash.[2]

1. Waste Collection and Segregation:

Solid Waste: Collect unused or waste tert-butyl m-tolylcarbamate in a designated, clearly

labeled, and sealed hazardous waste container.[2][3]

Liquid Waste: If the compound is in solution, collect it in a separate, labeled hazardous waste

container designated for organic solvent waste. Do not mix with incompatible waste streams.

[2]

Contaminated Materials: Any items that have come into contact with tert-butyl m-
tolylcarbamate, such as gloves, weighing papers, and pipette tips, must be disposed of as

hazardous waste.[2][3] Place these items in the same designated container as the solid

waste.

2. Labeling:
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All waste containers must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "tert-butyl m-tolylcarbamate".

Indicate any associated hazards on the label.

3. Storage:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials.

4. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.[2]

[3]

Spill Management
In the event of a spill, follow these procedures immediately:

Evacuate and Ventilate: Clear the area and ensure it is well-ventilated.

Containment: For small spills of solid material, carefully sweep it up, avoiding dust formation,

and place it into a suitable, closed container for disposal.[2]

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water. Dispose of all contaminated cleaning materials as hazardous waste.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of tert-
butyl m-tolylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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